Cas no 951883-99-1 (2-Bromo-N-pentylbenzenesulfonamide)

2-Bromo-N-pentylbenzenesulfonamide is a brominated benzenesulfonamide derivative featuring a pentyl substituent on the nitrogen atom. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex sulfonamide-based structures. The bromine moiety offers a reactive site for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. The pentyl chain enhances solubility in organic solvents, facilitating handling in various reaction conditions. Its well-defined structure and reactivity make it a valuable building block for pharmaceutical and agrochemical research, where sulfonamide frameworks are often utilized. The compound is typically characterized by NMR and mass spectrometry for purity verification.
2-Bromo-N-pentylbenzenesulfonamide structure
951883-99-1 structure
Product Name:2-Bromo-N-pentylbenzenesulfonamide
CAS No:951883-99-1
MF:C11H16BrNO2S
MW:306.219241142273
MDL:MFCD09800967
CID:857682
PubChem ID:3689994
Update Time:2025-06-07

2-Bromo-N-pentylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-pentylbenzenesulfonamide
    • CS-0205636
    • BNB88399
    • 951883-99-1
    • BS-24844
    • MFCD09800967
    • AKOS008678589
    • DTXSID40395088
    • 2-Bromo-N-pentylbenzenesulphonamide
    • SB82819
    • N-Pentyl 2-bromobenzenesulfonamide
    • MDL: MFCD09800967
    • Inchi: 1S/C11H16BrNO2S/c1-2-3-6-9-13-16(14,15)11-8-5-4-7-10(11)12/h4-5,7-8,13H,2-3,6,9H2,1H3
    • InChI Key: FQFQJMKWUBSIRQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1S(NCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 305.00900
  • Monoisotopic Mass: 305.00851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 54.55000
  • LogP: 4.38930

2-Bromo-N-pentylbenzenesulfonamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Bromo-N-pentylbenzenesulfonamide Pricemore >>

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